Cesium hydroxide

• CAS No.: 12182-83-1
• Product Name: Cesium hydroxide
• Molecular Formula: CsOH; CsHO
• Molecular Weight: 149.913 g/mol
• IUPAC Name: cesium;hydroxide
• Standard InChI: InChI=1S/Cs.H2O/h;1H2/q+1;/p-1
• Standard InChIKey: HUCVOHYBFXVBRW-UHFFFAOYSA-M
• Isomeric SMILES: [OH-].[Cs+]
• SMILES: [OH-].[Cs+]
• Canonical SMILES: [OH-].[Cs+]
• Colorform: White-yellow hygroscopic crystals; Colorless or yellowish, fused, crystalline mass
• Density: 3.68 (NIOSH, 2016); 3.68 g/cu cm; 3.68 g/cm³; 3.68
• Melting Point: 522 °F (NIOSH, 2016); 342.3 °C; 272 °C; 522°F
• Physical Description: Cesium hydroxide is a colorless to yellow crystalline solid. Harmful to skin and eyes. Used in electric storage batteries.; DryPowder, WetSolid; COLOURLESS-TO-YELLOW HYGROSCOPIC CRYSTALS.; Colorless or yellowish, crystalline solid.; Colorless or yellowish, crystalline solid. [Note: Hygroscopic (i.e., absorbs moisture from the air).]
• Description: Cesium hydroxide is a colorless to yellow crystalline solid. Harmful to skin and eyes. Used in electric storage batteries.; Caesium hydroxide is an alkali metal hydroxide and a caesium molecular entity.
• Solubility: 395 % at 59° F (NIOSH, 2016); Soluble in ethanol; Soluble in about 25 parts water, much heat being evolved; 300 g/100 g water at 30 °C; Solubility in water, g/100ml at 15 °C: 395 (very good); (59°F): 395%
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx)
• PubChem Compound: 62750
• Last Modified: Nov 11 2021